5-(3,4-dichlorophenyl)-2-(isopropylthio)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole

• IUPAC Name: 5-(3,4-dichlorophenyl)-2-propan-2-ylsulfanyl-1-[3-(trifluoromethyl)phenyl]imidazole
• InChI: InChI=1S/C19H15Cl2F3N2S/c1-11(2)27-18-25-10-17(12-6-7-15(20)16(21)8-12)26(18)14-5-3-4-13(9-14)19(22,23)24/h3-11H,1-2H3
• InChI Key: PYILGIDLYAPBSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC=C(N1C2=CC=CC(=C2)C(F)(F)F)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H15Cl2F3N2S
• Molecular Weight: 431.3 g/mol

Description

5-(3,4-dichlorophenyl)-2-(isopropylthio)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole is a useful research compound. Its molecular formula is C19H15Cl2F3N2S and its molecular weight is 431.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Imidazole Derivatives for Biological Applications

  Research has shown the synthesis of imidazole derivatives, highlighting their potential in creating compounds with significant antibacterial and cytotoxic activities. For instance, imidazolium halides and their N-heterocyclic carbene–silver(I) acetate derivatives have been studied for their weak to medium antibacterial effects and demonstrated cytotoxicity against cancer cell lines such as MCF-7 and Caki-1 (Streciwilk et al., 2014).

• Molecular Structure Determination

  The crystal structure of specific imidazole derivatives has been determined, providing insights into their molecular configurations and potential interactions in biological systems. Such studies contribute to understanding the compound's physicochemical properties and biological relevance (Sharma et al., 2017).

Pharmacological and Biological Evaluation

• Anticancer Activity

  Novel thiadiazoles and thiazoles incorporating the pyrazole moiety have been synthesized and evaluated as anticancer agents, indicating the potential of imidazole derivatives in developing new therapeutic agents (Gomha et al., 2014).

• Antibacterial and Antifungal Activities

  Imidazolidineiminothione, imidazolidin-2-one, and imidazoquinoxaline derivatives have been synthesized and tested for their antibacterial and antifungal activities, showing significant activities against various strains. This highlights the broad-spectrum potential of imidazole-based compounds in addressing infectious diseases (Ammar et al., 2016).